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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and supporting data for the dissolution of
methotrexate hydrate in dimethyl sulfoxide (DMSO). This information is intended to guide
researchers in preparing stable stock solutions for various in vitro and in vivo experimental
applications.

Introduction

Methotrexate is a folate antagonist widely used as a chemotherapeutic agent and an
immunosuppressant.[1][2] Its mechanism of action primarily involves the inhibition of
dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of purines and
pyrimidines necessary for DNA and RNA synthesis.[3][4] Additionally, methotrexate is known to
modulate inflammatory responses through pathways such as the Janus kinase (JAK)-signal
transducer and activator of transcription (STAT) pathway and by promoting the release of
adenosine.[1][3][5]

Due to its hydrophobic nature, methotrexate hydrate exhibits limited solubility in aqueous
solutions, making DMSO a common solvent for preparing concentrated stock solutions in
research settings.[6][7]
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Quantitative Data: Solubility of Methotrexate in
DMSO

The solubility of methotrexate in DMSO can vary depending on several factors, including the
specific form of the compound (e.g., hydrate vs. anhydrous), its purity, the quality and water
content of the DMSO, and the temperature at which dissolution is performed. Below is a
summary of reported solubility data from various suppliers. It is recommended to use fresh,
anhydrous DMSO for optimal solubility.[8][9]

Reported Solubility in

Form of Methotrexate Source

DMSO
Methotrexate (hydrate) ~ 3 mg/mL Cayman Chemical[10]
Methotrexate hydrate Up to 90 mg/mL Santa Cruz Biotechnology[8]
Methotrexate 91 mg/mL (200.24 mM) Selleck Chemicals[11]
Methotrexate =50 mg/mL (110.03 mM) MedChemExpress[12]
Methotrexate 3900 mg/mL (8582 mM) BOC Sciences[13]

Note: The significant variation in reported solubilities highlights the importance of starting with a
lower concentration and gradually increasing it to determine the saturation point for a specific
batch of methotrexate hydrate and DMSO.

Experimental Protocol: Preparation of a
Methotrexate Hydrate Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mg/mL stock solution of methotrexate
hydrate in DMSO.

3.1. Materials
o Methotrexate hydrate (crystalline solid)[10]

e Anhydrous Dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials
Vortex mixer
Water bath or heating block (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Procedure

Preparation: In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of
methotrexate hydrate powder. For a 10 mg/mL stock solution, weigh 10 mg of the
compound.

Aliquotting Solvent: Add the appropriate volume of anhydrous DMSO to a sterile tube. For a
10 mg/mL solution, add 1 mL of DMSO.

Dissolution: Carefully add the weighed methotrexate hydrate powder to the DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. The
solution should be clear.

Warming (Optional): If the compound does not readily dissolve, gentle warming in a water
bath (e.g., at 37°C) for a short period can aid dissolution. Vortex again after warming.

Sterilization (Optional): If required for the application (e.g., cell culture), the DMSO stock
solution can be sterilized by filtration through a 0.22 pm syringe filter compatible with DMSO.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[14]

3.3. Preparation of Working Solutions For most biological experiments, the concentrated

DMSO stock solution needs to be further diluted in an aqueous buffer or cell culture medium.
[10]

Perform serial dilutions to reach the desired final concentration.
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o Ensure that the final concentration of DMSO in the working solution is low (typically <0.5%)
to avoid solvent-induced toxicity to cells.[14]

« |tis advisable to include a vehicle control (culture medium with the same final concentration
of DMSO) in your experiments.[14]

Stability and Storage

o Powder: Methotrexate hydrate as a crystalline solid is stable for years when stored at
-20°C.[10]

o DMSO Stock Solution: When stored at -80°C, the DMSO stock solution is stable for at least
6 months. At -20°C, it is stable for about one month.[12][14] It is recommended to protect the
solution from light.

e Agueous Solutions: Aqueous solutions of methotrexate are less stable and it is not
recommended to store them for more than one day.[10] A study on methotrexate in 0.9%
sodium chloride injection showed stability for 28 days at 25°C when protected from light,
while in 5% dextrose injection at a low concentration (0.2 mg/mL), it was stable for only 3
days.[15]

Visualizations
Experimental Workflow for Dissolving Methotrexate
Hydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. portlandpress.com [portlandpress.com]
e 2. Methotrexate - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]

¢ 3. Methotrexate and its mechanisms of action in inflammatory arthritis - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 4. droracle.ai [droracle.ali]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15562825/docs?utm_src=pdf-body-img#dissolving-methotrexate-hydrate-in-dmso-application-notes-and-protocols
https://www.benchchem.com/product/b15562825?utm_src=pdf-custom-synthesis#bc-rfq
https://portlandpress.com/biochemsoctrans/article/48/2/559/222539/How-does-methotrexate-work
https://www.ncbi.nlm.nih.gov/books/NBK556114/
https://pubmed.ncbi.nlm.nih.gov/32066940/
https://pubmed.ncbi.nlm.nih.gov/32066940/
https://www.droracle.ai/articles/345582/what-is-the-mechanism-of-action-of-methotrexate-mtx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

5. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC
[pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

8. scbt.com [scht.com]

9. selleckchem.com [selleckchem.com]

10. cdn.caymanchem.com [cdn.caymanchem.com]
11. selleckchem.com [selleckchem.com]

12. lifetechindia.com [lifetechindia.com]

13. bocsci.com [bocsci.com]

14. medchemexpress.cn [medchemexpress.cn]

15. Stability study of methotrexate in 0.9% sodium chloride injection and 5% dextrose
injection with limit tests for impurities - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Dissolving Methotrexate Hydrate in DMSO: Application
Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562825/docs#dissolving-methotrexate-hydrate-in-
dmso-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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